Cas no 858766-99-1 (3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate)

• Product Name: 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate
• CAS No: 858766-99-1
• MF: C₂₆H₂₀O₈
• MW: 460.432208061218
• CID: 5420705
• Update Time: 2025-07-08

3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl benzo[d][1,3]dioxole-5-carboxylate
• 1,3-Benzodioxole-5-carboxylic acid, 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-1-benzopyran-7-yl ester
• 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate

• Inchi： 1S/C26H20O8/c1-3-29-19-6-4-5-7-21(19)34-25-15(2)32-22-13-17(9-10-18(22)24(25)27)33-26(28)16-8-11-20-23(12-16)31-14-30-20/h4-13H,3,14H2,1-2H3
• InChI Key： PEPLLBJWPIUMHD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OC3=CC=C4C(=C3)OC(C)=C(OC3=CC=CC=C3OCC)C4=O)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate

Chemical Profile of 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate (CAS No. 858766-99-1)

The compound 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate, identified by its CAS number 858766-99-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements from two distinct heterocyclic frameworks: the chromene and benzodioxole moieties, each contributing unique pharmacophoric properties that make this compound a subject of intense interest in medicinal chemistry.

Chromenes, characterized by their 2H-chromen-4-one scaffold, have long been recognized for their biological activity. The presence of the 4-oxo group in the chromene ring enhances its potential as an electrophilic center, facilitating interactions with nucleophilic sites on biological targets. Meanwhile, the benzodioxole moiety, also known as 1,3-benzodioxole or dihydrostilbene oxide, is renowned for its role in various pharmacological applications. Its aromatic structure and electron-rich nature make it a versatile component in drug design, particularly in the development of compounds targeting neurological and cardiovascular disorders.

The specific substitution pattern in 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate—namely the 2-methyl group on the chromene ring and the 5-carboxylate group on the benzodioxole ring—provides a unique chemical profile that may contribute to its pharmacological efficacy. The 2-methyl group can influence the electronic properties of the molecule, potentially enhancing its binding affinity to certain biological receptors. On the other hand, the 5-carboxylate group introduces a polar moiety that may improve solubility and metabolic stability, critical factors for drug bioavailability and pharmacokinetics.

Recent studies have highlighted the potential of chromene derivatives as inhibitors of various enzymes and receptors implicated in human diseases. For instance, modifications to the chromene scaffold have been explored for their anti-inflammatory, antioxidant, and anticancer properties. The combination of a chromene core with a benzodioxole moiety in 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate suggests that this compound may exhibit multiple biological activities simultaneously. Such multifunctional compounds are highly sought after in drug discovery due to their ability to interact with multiple targets or pathways.

The ethoxy group at position 2 of the phenoxy moiety is another key feature that warrants detailed investigation. Ethoxy-substituted aromatic compounds are frequently studied for their potential as intermediates in pharmaceutical synthesis. The ethoxy group can modulate electronic effects and steric hindrance around the aromatic ring, influencing both reactivity and binding interactions. In this context, the phenoxy group linked to the chromene ring may serve as a pivot point for further chemical modifications or as an anchor for protein binding.

From a synthetic perspective, 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate presents an interesting challenge due to its complex architecture. The synthesis would likely involve multi-step reactions starting from readily available precursors such as resorcinol and coumarin derivatives. Advances in catalytic methods and green chemistry principles could facilitate more efficient synthetic routes while minimizing environmental impact. The development of novel synthetic methodologies for such heterocyclic compounds remains an active area of research in organic chemistry.

In terms of biological evaluation, initial studies on related compounds suggest that derivatives featuring chromene-benzodioxole hybrids may exhibit promising activities against neurological disorders such as epilepsy and Alzheimer's disease. The structural motifs present in 3-(2-et h o x y pheno xy)-2-methyl -4-o x o -4 H -ch romen -7 -y l 2 H -1 ,3 -benz odiox ole -5 -car boxy l ate could interact with neurotransmitter receptors or enzymes involved in these conditions. Further preclinical investigations are warranted to elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry has increasingly focused on developing small molecules with optimized pharmacokinetic profiles. The presence of functional groups like carboxylates enhances solubility while allowing for formulation flexibility. Additionally, computational modeling techniques can be employed to predict binding affinities and optimize lead structures before experimental validation becomes necessary. Such approaches are essential for accelerating drug discovery processes.

Future directions in research may include exploring analogs of 3-(2-et h o x y pheno xy)-2-methyl -4-o x o -4 H -ch romen -7 -y l 2 H -1 ,3 -benz odiox ole -5 -car boxy l ate by modifying substituents on either heterocyclic component or introducing additional functional groups. Such modifications could reveal new biological activities or improve existing ones through structure-based drug design principles. Collaborative efforts between synthetic chemists and biologists will be crucial for translating laboratory findings into clinical applications.

In conclusion,3-(2-et h o x y pheno xy)-2-methyl -4-o x o -4 H -ch romen -7 -y l 2 H -1 ,3 -benz odiox ole -5 -car boxy l ate (CAS No. 858766- 99 - 1) stands out as a structurally complex yet promising candidate for further pharmaceutical development。 Its unique combination of heterocyclic moieties offers multiple opportunities for therapeutic intervention， while its well-defined chemical framework allows for systematic exploration through both synthetic chemistry and computational biology。 As research continues to uncover new applications for chromene derivatives， compounds like this one will play an increasingly important role in addressing unmet medical needs。